Cas no 51537-77-0 (THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER)

THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER structure
51537-77-0 structure
Product Name:THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER
CAS No:51537-77-0
MF:C9H9NOS
MW:179.238860845566
CID:3539876
PubChem ID:10631196
Update Time:2025-04-22

THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER Chemical and Physical Properties

Names and Identifiers

    • THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER
    • 1-methoxy-2-methyl-4-thiocyanatobenzene
    • 51537-77-0
    • Inchi: 1S/C9H9NOS/c1-7-5-8(12-6-10)3-4-9(7)11-2/h3-5H,1-2H3
    • InChI Key: MGMGHLMZJNVHQX-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC(=C(C)C=1)OC

Computed Properties

  • Exact Mass: 179.04048508g/mol
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 58.3Ų
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd